Cas no 884494-78-4 (6-Chloro-3-fluoro-2-methylpyridine)

• Product Name: 6-Chloro-3-fluoro-2-methylpyridine
• CAS No: 884494-78-4
• MF: C₆H₅ClFN
• MW: 145.562003850937
• MDL: MFCD04972391
• CID: 69277
• PubChem ID: 19867376
• Update Time: 2025-10-25

6-Chloro-3-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-fluoro-2-methylpyridine
• 2-Chloro-5-fluoro-6-methylpyridine
• 2-Chloro-5-Fluoro-6-Picoline
• 6-chloro-3-fluoro-2-methyl-Pyridine
• 6-Chloro-3-fluoro-2-picoline
• PubChem6219
• KSC659Q3D
• ICSRNKKGNHKSJH-UHFFFAOYSA-N
• BCP23371
• PC2965
• SBB086437
• FCH922646
• CC0126
• VP10980
• LS20355
• AF10144
• Pyridine,6-chloro-3-fluoro-2-methy
• 6-Chloro-3-fluoro-2-methylpyridine (ACI)
• PB43697
• GS-6912
• EN300-113734
• DTXSID60600803
• DB-006064
• SY017449
• 884494-78-4
• 917835-67-7
• CS-W009124
• A842597
• SCHEMBL247652
• MFCD04972391
• AKOS005145877
• 6-chloranyl-3-fluoranyl-2-methyl-pyridine
• 2-chloro-5-fluoro-6-picoline, AldrichCPR
• Q-101502

• MDL： MFCD04972391
• Inchi： 1S/C6H5ClFN/c1-4-5(8)2-3-6(7)9-4/h2-3H,1H3
• InChI Key： ICSRNKKGNHKSJH-UHFFFAOYSA-N
• SMILES： FC1C(C)=NC(Cl)=CC=1

Computed Properties

• Exact Mass: 145.00900
• Monoisotopic Mass: 145.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.264
• Melting Point: 58-60°C
• Boiling Point: 163.4℃ at 760 mmHg
• Flash Point: 52.6°C
• Refractive Index: 1.503
• PSA: 12.89000
• LogP: 2.18250

6-Chloro-3-fluoro-2-methylpyridine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-Chloro-3-fluoro-2-methylpyridine

6-Chloro-3-fluoro-2-methylpyridine (CAS No. 884494-78-4): An Overview of Its Properties, Applications, and Recent Research

6-Chloro-3-fluoro-2-methylpyridine (CAS No. 884494-78-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and agrochemical development. This compound, characterized by its unique substitution pattern on the pyridine ring, offers a range of chemical and physical properties that make it an attractive candidate for various applications.

The molecular structure of 6-Chloro-3-fluoro-2-methylpyridine consists of a pyridine ring substituted with a chlorine atom at the 6-position, a fluorine atom at the 3-position, and a methyl group at the 2-position. This specific arrangement imparts distinct electronic and steric effects that influence its reactivity and stability. The presence of the chlorine and fluorine atoms enhances the compound's polarity and lipophilicity, making it suitable for use in a variety of chemical reactions and biological systems.

In terms of physical properties, 6-Chloro-3-fluoro-2-methylpyridine is typically a colorless liquid with a characteristic aromatic odor. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. The compound's boiling point is around 115°C at atmospheric pressure, making it relatively easy to handle and purify through distillation.

The chemical reactivity of 6-Chloro-3-fluoro-2-methylpyridine is influenced by its functional groups. The chlorine atom can undergo nucleophilic substitution reactions, while the fluorine atom can participate in electrophilic aromatic substitution reactions. The methyl group provides steric hindrance that can affect the regioselectivity of these reactions. These properties make 6-Chloro-3-fluoro-2-methylpyridine a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 6-Chloro-3-fluoro-2-methylpyridine has been explored as a building block for the synthesis of novel drugs. Its unique substitution pattern allows for the introduction of diverse functional groups that can modulate biological activity. For example, recent studies have shown that derivatives of 6-Chloro-3-fluoro-2-methylpyridine exhibit potent anti-inflammatory and antiviral properties. These findings have opened new avenues for drug discovery and development.

In agrochemical research, 6-Chloro-3-fluoro-2-methylpyridine has been investigated as a precursor for the synthesis of herbicides and insecticides. The compound's ability to form stable derivatives with enhanced biological activity makes it an attractive candidate for developing new agricultural products. Recent studies have demonstrated that certain derivatives of 6-Chloro-3-fluoro-2-methylpyridine show high efficacy against common crop pests while maintaining low toxicity to non-target organisms.

The environmental impact of 6-Chloro-3-fluoro-2-methylpyridine and its derivatives is an important consideration in their development and application. Studies have shown that these compounds are biodegradable under appropriate conditions, reducing their potential for long-term environmental accumulation. However, ongoing research is necessary to fully understand their ecological effects and ensure their safe use.

In addition to its applications in pharmaceuticals and agrochemicals, 6-Chloro-3-fluoro-2-methylpyridine has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials such as polymers and coatings with enhanced performance characteristics. For instance, recent work has demonstrated that polymers derived from 6-Chloro-3-fluoro-2-methylpyridine-based monomers exhibit improved thermal stability and mechanical strength.

The synthesis of 6-Chloro-3-fluoro-2-methylpyridine can be achieved through various routes, depending on the desired scale and purity requirements. One common method involves the reaction of 2-chloropyridine with fluorinating agents followed by methylation. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic pathways, reducing waste generation and improving overall process sustainability.

In conclusion, 6-Chloro-3-fluoro-2-methylpyridine (CAS No. 884494-78-4) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, agrochemical development, and materials science. Its unique chemical structure endows it with valuable properties that make it an essential building block in various industries. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.